Cas no 2229021-14-9 (2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol)

• Product Name: 2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol
• CAS No: 2229021-14-9
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6031098
• PubChem ID: 165694033
• Update Time: 2025-10-05

2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol
• 2229021-14-9
• EN300-1980330

• Inchi： 1S/C9H12ClNO2/c10-7-1-2-8(9(13)3-7)6(4-11)5-12/h1-3,6,12-13H,4-5,11H2
• InChI Key： WCROEOQYQSXBOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CO)CN

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol

Compound CAS No. 2229021-14-9: 2-(1-Amino-3-Hydroxypropan-2-yl)-5-Chlorophenol

The compound with CAS No. 2229021-14-9, commonly referred to as 2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenol group with a substituted amino alcohol moiety, making it a versatile building block for various applications.

Structural Insights and Synthesis

The molecular structure of 2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol consists of a phenolic ring substituted with a chlorine atom at the 5-position and a 1-amino-3-hydroxypropan-2-yl group at the 2-position. This arrangement imparts the compound with both acidic (due to the phenolic -OH group) and basic (due to the amino group) properties, making it amphiprotic. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and hydroxylations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and waste.

Chemical Properties and Applications

Physical Properties: The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic reactions and formulations.

Biological Activity: Recent studies have highlighted the potential of 2-(1-amino-3-hydroxypropan-2-yl)-5-chlorophenol as an anti-inflammatory agent. Preclinical trials have demonstrated its ability to inhibit COX enzymes, which are key players in inflammation pathways. Furthermore, its amino alcohol moiety has shown promise in chelating metal ions, suggesting potential applications in metalloenzyme inhibition.

Materials Science Applications: The compound's ability to form hydrogen bonds due to its hydroxyl and amino groups makes it an ideal candidate for polymer synthesis. Researchers have explored its use as a monomer in polyurethane production, where it enhances the material's flexibility and durability. Additionally, its phenolic group contributes to UV resistance, making it valuable in coatings and adhesives.

Environmental Considerations

As industries increasingly prioritize sustainability, understanding the environmental impact of CAS No. 2229021-14-9 has become critical. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, its production processes still require optimization to minimize energy consumption and emissions.

Future Research Directions

The versatility of CAS No. 2229021-14-9 opens up numerous avenues for future research. Ongoing studies are focusing on optimizing its synthesis for large-scale production while maintaining high purity levels. Additionally, investigations into its pharmacokinetics are underway to assess its suitability as an orally administered drug.

In conclusion, CAS No. 2229021-14-9, or compound name, stands as a testament to the ingenuity of modern chemistry. Its unique properties and diverse applications underscore its importance across multiple scientific disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing both scientific knowledge and industrial innovation.